Cas no 1213482-83-7 ((3R)-3-amino-3-(5-methylfuran-2-yl)propan-1-ol)

(3R)-3-Amino-3-(5-methylfuran-2-yl)propan-1-ol is a chiral amino alcohol derivative featuring a furan ring substituted with a methyl group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its stereochemical purity (R-configuration) makes it valuable for asymmetric synthesis, enabling the construction of enantiomerically enriched compounds. The presence of both amino and hydroxyl functional groups allows for further derivatization, enhancing its utility in medicinal chemistry and catalyst design. The furan moiety contributes to its potential application in heterocyclic chemistry, offering opportunities for structural diversification. This compound is typically handled under controlled conditions due to its reactivity.

(3R)-3-amino-3-(5-methylfuran-2-yl)propan-1-ol structure

1213482-83-7 structure

Product Name:(3R)-3-amino-3-(5-methylfuran-2-yl)propan-1-ol

CAS No:1213482-83-7

MF:C₈H₁₃NO₂

MW:155.19

CID:5070682

PubChem ID:55264932

Update Time:2026-03-01

(3R)-3-amino-3-(5-methylfuran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- (γR)-γ-Amino-5-methyl-2-furanpropanol
- (3R)-3-amino-3-(5-methylfuran-2-yl)propan-1-ol
- EN300-1164982
- 1213482-83-7
- N16778
- (3R)-3-AMINO-3-(5-METHYL(2-FURYL))PROPAN-1-OL
- AKOS006307770
- (R)-3-Amino-3-(5-methylfuran-2-yl)propan-1-ol
- MFCD11025232
- BS-44990
- Inchi： 1S/C8H13NO2/c1-6-2-3-8(11-6)7(9)4-5-10/h2-3,7,10H,4-5,9H2,1H3/t7-/m1/s1
- InChI Key： XCFRGGIJURNRMY-SSDOTTSWSA-N
- SMILES： CC1OC([C@@H](CCO)N)=CC=1

Computed Properties

Exact Mass: 155.094628657g/mol
Monoisotopic Mass: 155.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 59.4Å²

(3R)-3-amino-3-(5-methylfuran-2-yl)propan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1216467-1g	(R)-3-Amino-3-(5-methylfuran-2-yl)propan-1-ol	1213482-83-7	95%	1g	$600	2024-06-03
Ambeed	A809599-100mg	(R)-3-Amino-3-(5-methylfuran-2-yl)propan-1-ol	1213482-83-7	95%	100mg	$71.0	2025-02-21
Ambeed	A809599-250mg	(R)-3-Amino-3-(5-methylfuran-2-yl)propan-1-ol	1213482-83-7	95%	250mg	$106.0	2025-02-21
Ambeed	A809599-1g	(R)-3-Amino-3-(5-methylfuran-2-yl)propan-1-ol	1213482-83-7	95%	1g	$264.0	2025-02-21
Enamine	EN300-1164982-1.0g	(3R)-3-amino-3-(5-methylfuran-2-yl)propan-1-ol	1213482-83-7		1g	$0.0	2023-06-08
Aaron	AR01XCJ9-100mg	(R)-3-Amino-3-(5-methylfuran-2-yl)propan-1-ol	1213482-83-7	95%	100mg	$126.00	2023-12-16
Aaron	AR01XCJ9-250mg	(R)-3-Amino-3-(5-methylfuran-2-yl)propan-1-ol	1213482-83-7	95%	250mg	$122.00	2025-02-12
Aaron	AR01XCJ9-1g	(R)-3-Amino-3-(5-methylfuran-2-yl)propan-1-ol	1213482-83-7	95%	1g	$470.00	2023-12-16
1PlusChem	1P01XCAX-100mg	(R)-3-Amino-3-(5-methylfuran-2-yl)propan-1-ol	1213482-83-7	95%	100mg	$61.00	2023-12-25
1PlusChem	1P01XCAX-250mg	(R)-3-Amino-3-(5-methylfuran-2-yl)propan-1-ol	1213482-83-7	95%	250mg	$91.00	2023-12-25

(3R)-3-amino-3-(5-methylfuran-2-yl)propan-1-ol Related Literature

1. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Related Categories

Additional information on (3R)-3-amino-3-(5-methylfuran-2-yl)propan-1-ol

Comprehensive Overview of (3R)-3-amino-3-(5-methylfuran-2-yl)propan-1-ol (CAS No. 1213482-83-7)

(3R)-3-amino-3-(5-methylfuran-2-yl)propan-1-ol is a chiral organic compound with significant potential in pharmaceutical and biochemical applications. Its unique structure, featuring a furan ring and an amino alcohol moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1213482-83-7, is frequently searched in scientific databases, reflecting its growing relevance in drug discovery and medicinal chemistry.

The compound's stereochemistry, particularly the (3R)-configuration, is critical for its biological activity. Researchers are increasingly interested in its role as a building block for asymmetric synthesis, a hot topic in modern organic chemistry. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, aligning with the current focus on targeted therapies and personalized medicine.

From a synthetic perspective, (3R)-3-amino-3-(5-methylfuran-2-yl)propan-1-ol offers versatility. Its furan derivative component is known for enhancing metabolic stability, a key consideration in drug development. This property has spurred interest in its application for CNS-targeting compounds, a trending area due to the rising demand for neurodegenerative disease treatments.

Analytical techniques such as HPLC and chiral chromatography are essential for characterizing this compound, ensuring high enantiomeric purity. The demand for high-purity chiral amines has surged, driven by regulatory requirements and the need for safer pharmaceuticals. This aligns with the broader industry shift toward green chemistry and sustainable synthesis methods.

In addition to its pharmaceutical applications, (3R)-3-amino-3-(5-methylfuran-2-yl)propan-1-ol has potential in flavor and fragrance industries. The 5-methylfuran moiety contributes to its aromatic properties, making it a candidate for natural product-inspired designs. This dual applicability underscores its economic value and interdisciplinary relevance.

Safety and handling of (3R)-3-amino-3-(5-methylfuran-2-yl)propan-1-ol follow standard laboratory protocols. While not classified as hazardous, proper storage under inert conditions is recommended to maintain stability. Researchers often inquire about its solubility and reactivity, which are well-documented in technical literature.

The compound's patent landscape reveals active research in peptide mimetics and small-molecule therapeutics. With the rise of AI-driven drug discovery, computational studies on its molecular interactions have gained traction. This intersection of chemistry and technology reflects broader trends in the life sciences sector.

In summary, (3R)-3-amino-3-(5-methylfuran-2-yl)propan-1-ol (CAS 1213482-83-7) represents a multifaceted compound with expanding applications. Its structural features and synthetic accessibility position it as a key player in advancing precision medicine and sustainable chemistry initiatives worldwide.